Cas no 881841-32-3 (6-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde)

6-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde structure
881841-32-3 structure
Product Name:6-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde
CAS No:881841-32-3
MF:C8H5FN2O
MW:164.136504888535
MDL:MFCD09994901
CID:839316
PubChem ID:55266775
Update Time:2025-04-19

6-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde
    • Imidazo[1,2-a]pyridine-2-carboxaldehyde, 6-fluoro-
    • PHQLIVRLJJGESN-UHFFFAOYSA-N
    • DTXSID00717181
    • 6-fluoroimidazo[1,2-a]pyridine-2-carboxaldehyde
    • SCHEMBL869867
    • W13827
    • MFCD09994901
    • CS-0099650
    • EN300-3045567
    • A846286
    • AKOS006312008
    • Z1198268535
    • AS-55083
    • AB55770
    • 881841-32-3
    • MDL： MFCD09994901
    • Inchi： 1S/C8H5FN2O/c9-6-1-2-8-10-7(5-12)4-11(8)3-6/h1-5H
    • InChI Key： PHQLIVRLJJGESN-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=NC(C=O)=CN2C=1

Computed Properties

  • Exact Mass: 164.03859095g/mol
  • Monoisotopic Mass: 164.03859095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.4Ų

6-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde Pricemore >>

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